N-(benzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)-2-((4-fluorophenyl)sulfonyl)acetamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2-(4-fluorophenyl)sulfonylacetamide;hydrochloride
• InChI: InChI=1S/C21H24FN3O3S2.ClH/c1-3-24(4-2)13-14-25(21-23-18-7-5-6-8-19(18)29-21)20(26)15-30(27,28)17-11-9-16(22)10-12-17;/h5-12H,3-4,13-15H2,1-2H3;1H
• InChI Key: RLFGIFCBPNLKHY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=CC=CC=C2S1)C(=O)CS(=O)(=O)C3=CC=C(C=C3)F.Cl
• Molecular Formula: C21H25ClFN3O3S2
• Molecular Weight: 486.0 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)-2-((4-fluorophenyl)sulfonyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C21H25ClFN3O3S2 and its molecular weight is 486.02. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study discussed the synthesis of various sulfonamide derivatives, including those with benzothiazole moieties, to evaluate their cytotoxic activity against cancer cell lines. Notably, one compound exhibited significant potency against breast cancer cell lines, showcasing the potential of such compounds in cancer therapy (Ghorab et al., 2015).

Metabolic Stability in Drug Development

Research on the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors highlighted the exploration of various heterocycles, including benzothiazole, to improve the metabolic stability of these inhibitors. This suggests the role of such compounds in developing more stable and effective therapeutic agents (Stec et al., 2011).

Antimalarial and Antiviral Applications

A theoretical investigation into antimalarial sulfonamides against COVID-19 utilized computational calculations and molecular docking studies. This research highlights the potential antimalarial and antiviral applications of sulfonamide derivatives, including those with benzothiazole structures (Fahim & Ismael, 2021).

Antipsychotic Potential

Studies on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols revealed compounds with antipsychotic-like profiles, indicating the utility of such derivatives in psychiatric medication development without interacting with dopamine receptors (Wise et al., 1987).

Anticonvulsant Agents

Research into heterocyclic compounds containing a sulfonamide thiazole moiety synthesized through specific reactions demonstrated anticonvulsant activity. This underscores the potential application of these compounds in treating convulsive disorders (Farag et al., 2012).